Cas no 2580221-42-5 (8-Oxa-1-azaspiro[4.5]decan-3-amine)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-3-amine
• CAS No: 2580221-42-5
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6479258
• PubChem ID: 165894645
• Update Time: 2025-06-08

8-Oxa-1-azaspiro[4.5]decan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2580221-42-5
• 8-oxa-1-azaspiro[4.5]decan-3-amine
• EN300-6832870
• 8-Oxa-1-azaspiro[4.5]decan-3-amine

• Inchi： 1S/C8H16N2O/c9-7-5-8(10-6-7)1-3-11-4-2-8/h7,10H,1-6,9H2
• InChI Key： HWDKHEJFIQENEM-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(CN2)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.3Ų

Additional information on 8-Oxa-1-azaspiro[4.5]decan-3-amine

Comprehensive Overview of 8-Oxa-1-azaspiro[4.5]decan-3-amine (CAS No. 2580221-42-5): Structure, Applications, and Research Insights

The compound 8-Oxa-1-azaspiro[4.5]decan-3-amine (CAS No. 2580221-42-5) is a spirocyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential therapeutic applications. This spirocyclic scaffold combines an oxygen-containing heterocycle (8-Oxa) with a nitrogen-containing ring (1-aza), forming a rigid three-dimensional framework that enhances binding selectivity in drug discovery. Its amine functional group at the 3-position further enables diverse derivatization, making it a versatile intermediate for medicinal chemistry.

Recent trends in drug development highlight the growing demand for spirocyclic compounds like 8-Oxa-1-azaspiro[4.5]decan-3-amine, as they offer improved metabolic stability and target specificity compared to planar structures. Researchers are actively exploring its role in designing CNS-targeting therapeutics, given its ability to cross the blood-brain barrier—a hot topic in neurodegenerative disease research. The compound’s CAS No. 2580221-42-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in patents targeting GPCR modulators and enzyme inhibitors.

From a synthetic perspective, the spiro[4.5]decane core of this molecule presents intriguing challenges and opportunities. Its oxygen-nitrogen heterocycle can be leveraged to modulate electronic properties, while the amine group allows for coupling reactions with carboxylic acids or carbonyl compounds. These features align with the pharmaceutical industry’s focus on fragment-based drug design—a strategy dominating recent literature and conference discussions. Notably, the compound’s rigid backbone reduces conformational entropy, a key factor in optimizing ligand-receptor interactions.

Beyond therapeutics, 8-Oxa-1-azaspiro[4.5]decan-3-amine has potential applications in material science, particularly in designing chiral catalysts for asymmetric synthesis. Its spirocyclic architecture could impart stereochemical control in polymerization or photoresist technologies—areas gaining traction in renewable energy and semiconductor research. Analytical studies using NMR and X-ray crystallography confirm its stable conformation, which is critical for reproducibility in industrial-scale synthesis.

Environmental and regulatory considerations are also part of the discourse around this compound. While not classified as hazardous, its biodegradability profile and green chemistry synthesis routes are under evaluation to meet sustainability goals—a priority for modern chemical enterprises. The presence of both oxygen and nitrogen atoms in its structure may facilitate enzymatic degradation, a hypothesis currently under investigation in ecotoxicology studies.

In summary, 8-Oxa-1-azaspiro[4.5]decan-3-amine (CAS No. 2580221-42-5) exemplifies the convergence of structural innovation and functional versatility. Its relevance spans drug discovery, materials engineering, and sustainable chemistry, addressing pressing questions in molecular design and process optimization. As research progresses, this compound is poised to contribute to breakthroughs in precision medicine and smart materials, reflecting the interdisciplinary nature of contemporary science.